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Compound of Interest

Compound Name: Dimethyl fluoromalonate

Cat. No.: B1301775 Get Quote

Dimethyl Fluoromalonate: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of

dimethyl fluoromalonate (CAS No. 344-14-9). It is a valuable fluorinated building block in

organic synthesis, particularly for the preparation of various fluorinated compounds used in the

pharmaceutical and agrochemical industries.[1] This document consolidates key data,

experimental protocols, and reaction mechanisms to serve as a comprehensive resource.

Physical Properties
Dimethyl fluoromalonate is a clear, colorless liquid with a fruity odor.[1] Its key physical

characteristics are summarized below. Data is compiled from various chemical suppliers and

databases.
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Property Value Source

Molecular Formula C₅H₇FO₄ [1][2][3][4]

Molecular Weight 150.11 g/mol [1][2][3]

Appearance

White to light yellow crystal

powder or clear, colorless

liquid

[1][5]

Boiling Point

111-112 °C at 45 mmHg[4][5]

140.3 ± 20.0 °C at 760

mmHg[2]

[2][4][5]

Density
1.211 g/cm³[5] 1.2 ± 0.1

g/cm³[2]
[2][5]

Refractive Index (n20/D) 1.383[2] 1.4032[4] [2][4]

Flash Point 38.4 °C [2][5]

Vapor Pressure 6.2 ± 0.3 mmHg at 25°C [2]

Storage Temperature
2-8°C, under an inert

atmosphere
[2][6]

Chemical Properties
The presence of a fluorine atom significantly influences the reactivity of dimethyl
fluoromalonate, making it a versatile reagent in organic synthesis.[1]

Reactivity and Stability
Reactivity: Dimethyl fluoromalonate is a highly reactive molecule.[1] The electron-

withdrawing nature of the fluorine atom increases the acidity of the alpha-carbon proton,

facilitating its participation in a variety of reactions. It is known to undergo nucleophilic

substitution, esterification, and Michael additions.[1] It serves as a potent source of fluorine

in the synthesis of complex organic molecules.[1]

Stability: The compound is stable under normal ambient and anticipated storage conditions.

[7] However, it is reactive and should be handled with care. Conditions to avoid include heat,
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flames, and sparks.[2] Exposure to light, particularly UV light, can lead to the formation of

free radicals and cause degradation over time.[8]

Hazardous Reactions: It can react violently with strong oxidizing agents.[2][7] Hazardous

combustion products include carbon monoxide and hydrogen fluoride.[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of dimethyl
fluoromalonate.

Spectrum Type Key Peaks / Shifts Source

¹H NMR

δH (CDCl₃, 400 MHz) 3.85

(6H, s, CH₃), 5.31 (1H, d, ²JHF

48.0, CHF)

[9]

¹³C NMR

δC (CDCl₃, 100 MHz) 53.48

(CH₃), 85.19 (d, ¹JCF 197.2,

C–F), 164.39 (d, ²JCF 24.0,

C=O)

[9]

¹⁹F NMR
δF (CDCl₃, 376 MHz): -195.73

(d, ²JHF 48.0, CH–F)
[9]

IR (Infrared)
(neat, cm⁻¹) 2962, 1748, 1438,

1250, 1206, 1112, 1016
[9]

Mass Spec (EI+)

m/z 150 (3%, [M]⁺), 119 (42%,

[M-OMe]⁺), 91 (73%, [M-

COOMe]⁺), 59 (100%,

[COOMe]⁺)

[9]

Experimental Protocols
Synthesis of Dimethyl Fluoromalonate
A common method for synthesizing dimethyl fluoromalonate is through the direct fluorination

of dimethyl malonate.
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Protocol: Direct Fluorination with F₂ Gas[9]

Dissolve dimethyl malonate (0.15 mol) and Cu(NO₃)₂·2.5H₂O (15 mmol) in acetonitrile (85

mL).

Cool the mixture to 0–5 °C and stir at 650 rpm using an overhead stirrer.

Purge the system with N₂ for 5 minutes.

Introduce fluorine gas (20% v/v in N₂, 50 mL min⁻¹) into the reaction mixture for 7 hours.

After the reaction, purge the system with nitrogen for 20 minutes.

Remove the solvent in vacuo.

Partition the residue between water (30 mL) and ethyl acetate (20 mL).

Extract the aqueous phase with ethyl acetate (2 x 20 mL).

Combine the organic layers and wash with saturated brine (20 mL).

Dry the organic layer over sodium sulphate and evaporate the solvent under reduced

pressure to yield dimethyl 2-fluoromalonate as a colorless oil.
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Workflow: Synthesis of Dimethyl Fluoromalonate

Reactants & Catalyst

Reaction & Workup

Final Product

Dimethyl Malonate

1. Mix & Cool
(0-5 °C)

F₂ Gas (in N₂) Cu(NO₃)₂·2.5H₂O Acetonitrile (Solvent)

2. Introduce F₂ Gas
(7 hours)

3. Solvent Removal
(in vacuo)

4. Liquid-Liquid Extraction
(EtOAc / H₂O)

5. Drying & Concentration

Dimethyl Fluoromalonate
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Caption: General workflow for the synthesis of dimethyl fluoromalonate.
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Purification
For reactions requiring high purity, the product can be purified using column chromatography.

Protocol: Column Chromatography Purification[10]

Neutralize the crude reaction mixture with aqueous NaHCO₃.

Extract the product with CH₂Cl₂ (3 x 10 mL).

Combine the organic layers, wash with brine (20 mL), and dry over Na₂SO₄.

Concentrate the solution under reduced pressure.

Purify the residue by column chromatography on silica gel using a hexane-CH₂Cl₂ eluent

system.

Applications in Synthesis
Dimethyl fluoromalonate is a key intermediate for creating more complex fluorinated

molecules. Its reactions often involve the deprotonation of the α-carbon followed by reaction

with an electrophile.

Michael Addition Reactions
The anion of dimethyl fluoromalonate can act as a nucleophile in Michael addition reactions

with α,β-unsaturated compounds. This is a powerful method for C-C bond formation.
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Logical Flow: Reactivity of Dimethyl Fluoromalonate

Synthetic Applications

Dimethyl Fluoromalonate

Fluoromalonate Anion
(Nucleophile)

Deprotonation
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(e.g., NaH, K₂CO₃)

Michael Addition
(e.g., + α,β-unsaturated ketone)

Nucleophilic Attack

Alkylation
(e.g., + Alkyl Halide)

Nucleophilic Attack

Reaction with C=N Bonds
(e.g., + Aldimines)

Nucleophilic Attack

α-Fluoro-δ-ketoester α-Alkyl-α-fluoro Malonate α-Fluoro-β-amino Acid Precursor

Click to download full resolution via product page

Caption: Reactivity pathways of dimethyl fluoromalonate in synthesis.

Synthesis of Fluoroacrylates
A reaction with formaldehyde can be used to synthesize fluorinated acrylic ester monomers,

which are important for polymer chemistry. For example, 2-fluoroacrylic chloride can be

prepared in three steps from dimethyl 2-fluoromalonate.[11]

Safety and Handling
Dimethyl fluoromalonate is a hazardous chemical that requires careful handling.
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GHS Classification: It is classified as toxic if swallowed, toxic in contact with skin, and toxic if

inhaled.[3] It causes severe skin burns and eye damage.[2][3][12]

Personal Protective Equipment (PPE): Use in a chemical fume hood is required.[2] Wear

appropriate protective gloves, clothing, safety goggles, and a face shield.[2][13] A positive

pressure self-contained breathing apparatus (SCBA) should be used when necessary.[13]

First Aid: In case of skin contact, immediately wash with copious amounts of water for at

least 15-20 minutes while removing contaminated clothing.[2][13] For eye contact, flush

immediately with running water for at least 20 minutes.[13] If inhaled, move the victim to

fresh air.[2][13] Seek immediate medical attention in all cases of exposure.[2]

Fire Fighting: Use dry chemical, carbon dioxide, or water spray for small fires.[13] Vapors

may form explosive mixtures with air.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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